
Dodecylcyclohexane: A Technical Overview of
its Core Molecular Properties

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Dodecylcyclohexane

Cat. No.: B156805 Get Quote

This guide provides a focused examination of the fundamental molecular characteristics of

dodecylcyclohexane, a saturated hydrocarbon. It is intended for researchers, scientists, and

professionals in drug development who require precise data on this compound. The information

is presented to facilitate easy integration into research and development workflows.

Molecular Identity and Weight
Dodecylcyclohexane is an organic compound consisting of a twelve-carbon alkyl chain

(dodecyl group) attached to a cyclohexane ring. Its fundamental properties, including molecular

formula and weight, are crucial for stoichiometric calculations, analytical characterization, and

modeling in various scientific applications.

The molecular formula for dodecylcyclohexane is C₁₈H₃₆.[1][2][3][4][5] The molecular weight

is a key parameter for converting between mass and moles, essential in experimental design

and data analysis. While slight variations exist due to different calculation methods, the values

are consistently around 252.5 g/mol .[1]

A summary of the key quantitative data is provided in the table below for straightforward

reference and comparison.
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Parameter Value Source

Molecular Formula C₁₈H₃₆
PubChem, NIST, CAS,

SCBT[1][3][4][5]

Molecular Weight 252.5 g/mol PubChem (Computed)[1]

252.49 g/mol Santa Cruz Biotechnology[5]

252.48 g/mol CAS Common Chemistry[3]

252.4784 g/mol NIST WebBook[4][6]

Monoisotopic Mass 252.281701148 Da PubChem (Computed)[1]

CAS Registry Number 1795-17-1 PubChem, CAS, NIST[1][3][4]

Experimental Determination
The determination of the molecular formula and weight of a compound like

dodecylcyclohexane is typically achieved through standard analytical chemistry techniques.

Mass Spectrometry (MS): This is the primary technique used to determine the mass-to-

charge ratio of ionized molecules. High-resolution mass spectrometry (HRMS) can provide a

highly accurate mass measurement, which allows for the determination of the precise

elemental composition and thus the molecular formula.

Elemental Analysis: This method involves combusting a sample of the compound and

quantifying the resulting combustion products (e.g., CO₂, H₂O) to determine the percentage

composition of each element (carbon and hydrogen). This empirical data is then used to

derive the molecular formula.

Detailed experimental protocols are specific to the instrumentation and methodologies of a

particular laboratory and are therefore not provided here. The data presented in this guide are

based on values reported in established chemical databases.

Logical Relationships
The following diagram illustrates the relationship between the compound's name, its structural

representation (formula), and its key physical properties.
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Dodecylcyclohexane

Molecular Formula
C₁₈H₃₆

 is represented by

CAS Number
1795-17-1

 is identified by

Molecular Weight
~252.5 g/mol

 results in
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Caption: Logical flow from compound name to its formula and properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Dodecylcyclohexane: A Technical Overview of its Core
Molecular Properties]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b156805#dodecylcyclohexane-molecular-formula-and-
weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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